Cas no 55666-89-2 (Piperidinium,3-(acetyloxy)-1,1-dimethyl-)

• Product Name: Piperidinium,3-(acetyloxy)-1,1-dimethyl-
• CAS No: 55666-89-2
• MF: C₉H₁₈NO₂
• MW: 172.24472284317
• CID: 382367
• PubChem ID: 191381
• Update Time: 2025-04-19

Piperidinium,3-(acetyloxy)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidinium,3-(acetyloxy)-1,1-dimethyl-
• (1,1-dimethylpiperidin-1-ium-3-yl) acetate
• 1,1-Dimethyl-3-acetoxypiperidine
• 55666-89-2
• DTXSID90971018
• 3-(ACETYLOXY)-1,1-DIMETHYLPIPERIDIN-1-IUM
• 3-(Acetyloxy)-1,1-dimethylpiperidinium, iodide

• Inchi： 1S/C9H18NO2/c1-8(11)12-9-5-4-6-10(2,3)7-9/h9H,4-7H2,1-3H3/q+1
• InChI Key： BGCBKTVIXRMRQY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC[N+](C)(C)C1

Computed Properties

• Exact Mass: 172.13384
• Monoisotopic Mass: 172.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines